Cas no 2171655-55-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2171655-55-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5965317
• PubChem ID: 165525110
• Update Time: 2025-10-05

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid
• EN300-1534227
• 2171655-55-1
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-oxazepane-6-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-2-22(23(28)27-11-12-32-14-16(13-27)24(29)30)26-25(31)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,2,11-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： PHFSMTKPSHGZLL-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid

Research Briefing on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2171655-55-1)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2171655-55-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, properties, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in solid-phase peptide synthesis (SPPS). The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the synthesis of complex peptides, as it allows for selective deprotection under mild basic conditions. Researchers have successfully utilized this compound to synthesize peptides with improved yield and purity, which is critical for the development of peptide-based therapeutics.

In addition to its utility in peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid has shown promise in the design of novel drug candidates. Its unique oxazepane ring structure provides conformational rigidity, which can enhance binding affinity to biological targets. Recent in vitro studies have demonstrated its potential as a scaffold for the development of protease inhibitors, particularly those targeting enzymes involved in viral replication and cancer progression.

One of the most notable advancements in the research of this compound is its application in the synthesis of macrocyclic peptides. Macrocyclic peptides are increasingly recognized for their therapeutic potential due to their enhanced stability and target specificity. The incorporation of the oxazepane moiety into these macrocycles has been shown to improve their pharmacokinetic properties, making them more suitable for oral administration.

Further investigations into the physicochemical properties of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid have revealed its favorable solubility profile in common organic solvents, which facilitates its use in various synthetic protocols. Additionally, its stability under a range of pH conditions makes it a versatile building block for the construction of diverse molecular architectures.

In conclusion, the compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid (CAS: 2171655-55-1) represents a valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug design, and macrocycle development underscore its importance in advancing therapeutic research. Future studies are expected to explore its potential in targeted drug delivery systems and as a component of multifunctional therapeutic agents.